3-Amino-4-(methylamino)benzonitrile
Cat. No. B1333672
M. Wt: 147.18 g/mol
InChI Key: ZZVVQSAUJWSQBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08759535B2
Procedure details
3-Amino-4-methylamino-benzonitrile (1.23 mg) was prepared by following General Procedure B starting from 4-methylamino-3-nitro-benzonitrile (1.33 g) and Pd/C (10% by weight, 133 mg). The crude product was used in the next step without further purification.
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][C:3]1[CH:10]=[CH:9][C:6]([C:7]#[N:8])=[CH:5][C:4]=1[N+:11]([O-])=O>[Pd]>[NH2:11][C:4]1[CH:5]=[C:6]([CH:9]=[CH:10][C:3]=1[NH:2][CH3:1])[C:7]#[N:8]
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Inputs
Step One
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Name
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Quantity
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1.33 g
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Type
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reactant
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Smiles
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CNC1=C(C=C(C#N)C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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133 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The crude product was used in the next step without further purification
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC=1C=C(C#N)C=CC1NC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.23 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 0.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
